Cas no 1185303-78-9 (1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride)

• Product Name: 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride
• CAS No: 1185303-78-9
• MF: C₁₃H₁₇ClFNO₂
• MW: 273.730986356735
• CID: 4576206
• Update Time: 2025-10-28

1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride

• Inchi： 1S/C13H16FNO2.ClH/c14-12-5-3-10(4-6-12)8-15-7-1-2-11(9-15)13(16)17;/h3-6,11H,1-2,7-9H2,(H,16,17);1H
• InChI Key： VXYQLDGUHLPUIF-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)N1CCCC(C(=O)O)C1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Additional information on 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride

Introduction to 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride (CAS No. 1185303-78-9)

1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride, with the CAS number 1185303-78-9, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and its potential applications in drug development. The presence of a fluorophenyl group and a piperidine core makes it an intriguing candidate for further investigation, particularly in the design of novel therapeutic agents.

The chemical structure of 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride consists of a piperidine ring substituted at the 3-position with a carboxylic acid group, and at the 1-position with a (4-fluorophenyl)methyl side chain. This configuration imparts specific electronic and steric properties that can influence its interactions with biological targets. The fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution is commonly employed in pharmaceuticals to enhance metabolic stability, binding affinity, and overall pharmacological activity.

In recent years, there has been a surge in research focused on developing new drugs targeting neurological disorders. Piperidine derivatives have shown promise in this area due to their ability to modulate neurotransmitter systems. The compound 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride is no exception, and its unique structure suggests potential for activity as a receptor ligand. Specifically, its ability to interact with serotonin receptors has been explored, making it a candidate for treatments related to mood disorders and cognitive functions.

One of the most compelling aspects of this compound is its potential as a scaffold for further drug design. The combination of the piperidine core and the fluorophenyl moiety provides a versatile platform for medicinal chemists to explore modifications that could enhance efficacy and reduce side effects. For instance, computational studies have suggested that variations in the substitution pattern of the phenyl ring could significantly alter the compound's binding profile to target proteins.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for complex molecules like 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride. These improvements are crucial for moving promising candidates into preclinical and clinical development pipelines. The ability to produce high-purity samples in larger quantities allows for more rigorous testing of pharmacokinetic properties, toxicity profiles, and therapeutic efficacy.

The pharmacological potential of this compound has also been investigated in vitro and in vivo. Preclinical studies have demonstrated that it can interact with various receptors, including those involved in pain perception, motor control, and cognitive processes. The presence of the hydrochloride salt form enhances solubility, which is a critical factor for drug formulation and bioavailability. This makes it more suitable for oral administration or other routes of delivery that require good solubility.

In addition to its potential as an active pharmaceutical ingredient (API), 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride may serve as an intermediate in the synthesis of more complex molecules. Its structural features make it a valuable building block for exploring new chemical entities (NCEs) with tailored pharmacological properties. The ability to modify both the piperidine ring and the phenyl substituent offers chemists a high degree of flexibility in designing molecules with specific desired characteristics.

The role of fluorine atoms in pharmaceuticals cannot be overstated. They are frequently incorporated into drug molecules to improve their pharmacological properties. In 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride, the fluorine atom contributes to metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 enzymes. This can lead to longer half-lives for the drug and improved therapeutic outcomes. Furthermore, fluorine substitution can enhance binding affinity by increasing lipophilicity and reducing polar surface area interactions.

Ongoing research continues to uncover new applications for piperidine derivatives in various therapeutic areas. The structural motifs present in 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride are particularly interesting because they align well with current trends in drug discovery. For example, there is growing interest in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulation of neurotransmitter systems is key.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, including flow chemistry and catalytic methods, have been employed to streamline these processes. These advancements not only improve efficiency but also reduce waste generation, making the production process more environmentally sustainable.

In conclusion, 1-[(4-fluorophenyl)methyl]piperidine-3-carboxylic acid hydrochloride represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for piperidine derivatives, compounds like this one are likely to play an important role in addressing unmet medical needs.